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Compound of Interest

Compound Name: JH295 hydrate

Cat. No.: B8118179 Get Quote

Technical Support Center: JH295 Hydrate
This guide provides researchers, scientists, and drug development professionals with

comprehensive information for the preparation and handling of fresh solutions of JH295
hydrate, a potent and irreversible Nek2 kinase inhibitor.

Frequently Asked Questions (FAQs)
Q1: What is JH295 hydrate?

A1: JH295 hydrate is a potent, irreversible, and selective inhibitor of NIMA-related kinase 2

(Nek2), with an IC50 of 770 nM in biochemical assays.[1][2] It functions by irreversibly

alkylating the Cys22 residue of the Nek2 kinase.[1][3] In cellular assays, it has been shown to

inhibit wild-type Nek2 with an IC50 of approximately 1.3 μM.[1][4][5] The compound is also

referred to as oxindole propynamide 16.[3][6]

Q2: What is the recommended solvent for dissolving JH295 hydrate?

A2: The recommended solvent for creating stock solutions of JH295 hydrate is Dimethyl

sulfoxide (DMSO).

Q3: How should I prepare a stock solution of JH295 hydrate?

A3: A detailed, step-by-step protocol for preparing a stock solution is provided in the

"Experimental Protocols" section below. It is crucial to ensure the solid powder is completely

dissolved to achieve the desired concentration.
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Q4: How stable are solutions of JH295 hydrate?

A4: Solutions of JH295 hydrate are unstable and it is strongly recommended to use freshly

prepared solutions for experiments.[4] The propynamide structure of JH295 has a half-life of

approximately 60 minutes in the presence of 10 mM β-mercaptoethanol, indicating its reactivity.

[3]

Q5: What are the correct storage conditions for the solid compound and prepared solutions?

A5: The solid, powdered form of JH295 hydrate should be stored at -20°C. Once a stock

solution is prepared, it should be aliquoted into single-use volumes and stored at -20°C or

-80°C to minimize degradation from repeated freeze-thaw cycles.[5]

Q6: I noticed precipitation in my stock solution after thawing. What should I do?

A6: If you observe precipitation after removing the stock solution from the freezer, you can

gently warm the vial to room temperature and vortex or sonicate until the precipitate is fully

redissolved. Always ensure the solution is clear before making further dilutions.

Q7: My JH295 hydrate solution has changed color. Is it still usable?

A7: The solid form of JH295 hydrate is a yellow to orange powder.[5] A significant change in

the color of the solution may indicate chemical degradation. Given the compound's instability in

solution, it is best to discard the discolored solution and prepare a fresh one to ensure the

integrity of your experimental results.
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Problem Possible Cause Recommended Solution

JH295 hydrate powder will not

dissolve.

1. Incorrect solvent used.2.

Insufficient mixing.3. Solution

is supersaturated.

1. Ensure you are using high-

purity DMSO.2. Vortex or

sonicate the solution for

several minutes. Gentle

warming can also aid

dissolution.3. Re-calculate

your dilutions to ensure you

have not exceeded the

maximum solubility (see table

below).

Inconsistent experimental

results.

1. Degradation of the

compound.2. Inaccurate

concentration.

1. Always prepare solutions

fresh before each experiment.

[4] Avoid using stock solutions

that have been stored for an

extended period or subjected

to multiple freeze-thaw cycles.

[5]2. Verify all calculations and

ensure the solid was weighed

accurately and fully dissolved.

No observable biological

activity.

1. Inactive compound due to

degradation.2. Incorrect

dosage or concentration.

1. Prepare a fresh stock

solution from the solid powder

immediately before the

experiment.2. Review the

literature for effective

concentrations in your specific

cell line or assay. JH295 has

been used in RPMI7951 cells

at concentrations ranging from

0.08-20 μM.[1][4]

Quantitative Data Summary
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Parameter Value Source

Appearance Yellow to orange solid powder [5]

Molecular Weight (non-

hydrate)
320.35 g/mol

IC50 (Biochemical) 770 nM [1][2]

IC50 (Cellular, RPMI7951

cells)
~1.3 µM [1][4][5]

Max Solubility in DMSO 32.03 mg/mL (100 mM)

Note: The molecular weight may vary slightly between batches due to the degree of hydration.

This will affect the solvent volumes required to prepare stock solutions.

Experimental Protocols
Methodology: Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of JH295 hydrate.

Materials:

JH295 hydrate (solid powder)

Dimethyl sulfoxide (DMSO), anhydrous/biotechnology grade

Calibrated analytical balance

Microcentrifuge tubes or amber glass vials

Pipettors and sterile tips

Vortex mixer and/or sonicator

Procedure:
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Safety First: Perform all steps in a well-ventilated area or chemical fume hood. Wear

appropriate personal protective equipment (PPE), including a lab coat, safety glasses, and

gloves.

Equilibration: Allow the vial of JH295 hydrate powder to warm to room temperature before

opening to prevent condensation of moisture.

Weighing: Tare a sterile microcentrifuge tube or vial on the analytical balance. Carefully

weigh out the desired amount of JH295 hydrate. For example, to prepare 1 mL of a 10 mM

solution, weigh out 0.320 mg (using the non-hydrate MW of 320.35 for calculation).

Calculation: Mass (mg) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

x 1000 (mg/g)

Mass = 0.010 mol/L x 0.001 L x 320.35 g/mol x 1000 = 3.2035 mg for 1 mL

Dissolution: Add the calculated volume of DMSO to the vial containing the JH295 hydrate
powder. For the example above, add 1 mL of DMSO.

Mixing: Tightly cap the vial and vortex thoroughly. If the compound does not dissolve

completely, sonicate the vial for 5-10 minutes until the solution is clear and free of

particulates.

Storage: For immediate use, proceed with dilutions. For storage, aliquot the stock solution

into single-use volumes in tightly sealed vials. Store at -20°C or -80°C.[5]

Visualized Workflow
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JH295 Hydrate Solution Preparation
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Caption: Workflow for preparing a fresh stock solution of JH295 hydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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